Cas no 30369-87-0 (1,3,5-Triazin-2-amine,4,6-dichloro-N-(2-methoxyphenyl)-)

1,3,5-Triazin-2-amine,4,6-dichloro-N-(2-methoxyphenyl)- structure
30369-87-0 structure
Product Name:1,3,5-Triazin-2-amine,4,6-dichloro-N-(2-methoxyphenyl)-
CAS No:30369-87-0
MF:C10H8Cl2N4O
MW:271.102719306946
CID:313496
PubChem ID:35299
Update Time:2025-04-19

1,3,5-Triazin-2-amine,4,6-dichloro-N-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine,4,6-dichloro-N-(2-methoxyphenyl)-
    • YWDSGNCAMLCJSF-UHFFFAOYSA-N
    • 4,6-Dichloro-N-(2-methoxyphenyl)-1,3,5-triazin-2-amine
    • 30369-87-0
    • SCHEMBL6237782
    • 1,3,5-Triazin-2-amine, 4,6-dichloro-N-(2-methoxyphenyl)-
    • s-Triazine, 2-o-anisidino-4,6-dichloro-
    • AKOS006136880
    • 4,6-Dichloro-N-(2-methoxyphenyl)-1,3,5-triazin-2-amine #
    • Inchi: 1S/C10H8Cl2N4O/c1-17-7-5-3-2-4-6(7)13-10-15-8(11)14-9(12)16-10/h2-5H,1H3,(H,13,14,15,16)
    • InChI Key: YWDSGNCAMLCJSF-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N=C(N=1)NC1C=CC=CC=1OC)Cl

Computed Properties

  • Exact Mass: 270.00774
  • Monoisotopic Mass: 270.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 59.9A^2

Experimental Properties

  • Density: 1.481
  • Boiling Point: 470.1°C at 760 mmHg
  • Flash Point: 238.1°C
  • Refractive Index: 1.645
  • PSA: 59.93

1,3,5-Triazin-2-amine,4,6-dichloro-N-(2-methoxyphenyl)- Related Literature

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